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Compound of Interest

Compound Name: L-Isoserine

Cat. No.: B556875 Get Quote

An In-Depth Technical Guide to L-Isoserine

For Researchers, Scientists, and Drug Development Professionals

Abstract
L-Isoserine, a non-proteinogenic amino acid and an isomer of L-serine, is a molecule of

significant interest in the fields of medicinal chemistry and neurobiology. Its unique structural

properties allow it to serve as a versatile building block in organic synthesis and as a modulator

of key biological targets. This technical guide provides a comprehensive overview of L-
Isoserine, including its physicochemical properties, detailed experimental protocols for its

application, and an exploration of its known mechanisms of action.

Core Identification
L-Isoserine is systematically known as (S)-3-amino-2-hydroxypropanoic acid.

CAS Number: 632-13-3[1][2][3][4]

Molecular Formula: C₃H₇NO₃[1]

Molecular Weight: 105.09 g/mol

Physicochemical Properties
L-Isoserine is a white to off-white crystalline powder. It is characterized by its moisture

sensitivity and should be stored under an inert atmosphere at 2-8°C.
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Property Value Reference

Appearance
White to off-white crystalline

powder

Melting Point 197-201 °C

Boiling Point (Predicted) 386.6 ± 27.0 °C

Density (Predicted) 1.415 ± 0.06 g/cm³

Solubility

Slightly soluble in water.

Soluble in H₂O at 100 mg/mL

with sonication.

pKa₁ 2.72 (+1) at 25°C

pKa₂ 9.25 (0) at 25°C

Specific Optical Rotation -32.0° to -34.0°

Storage Conditions
2-8°C, under inert gas

(Nitrogen or Argon)

Biological Activity and Applications
L-Isoserine is a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and

dyestuffs. Its primary research applications stem from its ability to interact with specific

biological targets, making it a lead compound for drug development.

Aminopeptidase N (APN/CD13) Inhibition
L-Isoserine has been identified as an inhibitor of Aminopeptidase N (APN), a zinc-dependent

metalloprotease often overexpressed on the surface of tumor cells, playing a crucial role in

tumor invasion, angiogenesis, and metastasis. L-Isoserine itself shows inhibitory activity with a

half-maximal inhibitory concentration (IC₅₀) of 563 μM. This has led to the development of L-
isoserine-containing dipeptides and tripeptides with significantly enhanced inhibitory potency

against APN.

The proposed mechanism involves the hydroxyl and carbonyl groups of the isoserine scaffold

chelating the active site zinc ion of APN, which is essential for its catalytic activity.
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1. Prepare Reagents
(APN, Substrate, Inhibitor)

2. Pre-incubate APN
and Inhibitor at 37°C

3. Add Substrate
(L-Leu-p-nitroanilide)

4. Monitor Reaction
(Absorbance at 405 nm)

5. Data Analysis
(Calculate IC₅₀)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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